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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of beta-Irone

Introduction
Beta-Irone, a member of the irone family of compounds, is a significant contributor to the

characteristic aroma of violets and orris root.[1][2] It is a cyclic ketone that exists as a frequent

byproduct in the synthesis of alpha-irone.[3] This technical guide provides a comprehensive

overview of the physical and chemical properties of beta-Irone, intended for researchers,

scientists, and professionals in the fields of drug development, perfumery, and flavor chemistry.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of beta-Irone are summarized in the

table below, providing a consolidated reference for its key quantitative data.
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Property Value

Molecular Formula C₁₄H₂₂O[1][3][4]

Molecular Weight 206.32 g/mol [1][3][4][5]

CAS Number
79-70-9[3][4][6], 35124-15-3 ((+)-beta-Irone)[1]

[5]

Appearance Pale yellow clear liquid (est)[6][7]

Odor
Similar to beta-ionone, with fresh, sweet, violet,

berry, woody, and powdery notes[3][7]

Boiling Point

85-90°C at 0.1 mmHg; 99-104°C at 0.7 mmHg;

125°C at 11 mmHg[3]; 293.00 to 295.00 °C at

760.00 mm Hg[6][7]

Density
0.9434 g/cm³ at 21°C[3]; 0.92400 to 0.93600

g/cm³ at 25.00 °C[6][7]

Refractive Index
1.5178 at 21°C; 1.5162 at 25°C[3]; 1.49300 to

1.50400 at 20.00 °C[6][7]

Solubility
Soluble in alcohol[6][7]; Insoluble in water[6][7]

[8] (2.98 mg/L at 25°C est.[6][7])

Flash Point 126.67 °C (260.00 °F) TCC[6][7]

Optical Rotation [a]D20 +59° (CH₂Cl₂)[3]

UV Maximum 295 nm (log ε 4.05)[3]

Vapor Pressure 0.002000 mmHg @ 25.00 °C (est)[6][7]

Spectral Properties
The structural elucidation and characterization of beta-Irone rely on various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the carbon-hydrogen framework of the molecule. Key features in the ¹H NMR

spectrum would include signals corresponding to the vinyl protons of the butenone side
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chain and the methyl groups on the cyclohexene ring. The ¹³C NMR spectrum would show

characteristic peaks for the carbonyl carbon, olefinic carbons, and the aliphatic carbons of

the ring and side chain.

Infrared (IR) Spectroscopy: The IR spectrum of beta-Irone is distinguished by a strong

absorption band corresponding to the C=O stretching vibration of the ketone group, typically

appearing around 1700 cm⁻¹. Other significant peaks would include those for C=C stretching

of the alkene and C-H stretching and bending vibrations.[9]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of beta-Irone. The molecular ion peak (M+) would be observed at an

m/z corresponding to its molecular weight (206.32).[4] Fragmentation analysis can provide

valuable information about the structure of the molecule.

Chemical Reactivity and Synthesis
Beta-Irone undergoes several chemical transformations characteristic of ketones and alkenes.

Nucleophilic Addition: The carbonyl group is susceptible to nucleophilic attack, leading to the

formation of alcohols and other derivatives.[1]

Cyclization Reactions: Under acidic conditions, beta-Irone can undergo cyclization to form

various cyclic compounds.[1]

Oxidation and Reduction: The molecule can be oxidized to form more complex structures or

reduced to the corresponding alcohol.[1]

The synthesis of irones, including beta-Irone, typically involves the ring closure of

pseudoirones.[10] This cyclization can be catalyzed by acids.[1][10]
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Synthesis of beta-Irone
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Caption: Synthesis workflow for beta-Irone from pseudoionone.

Chemical Reactivity of beta-Irone
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Caption: Key chemical reactions of beta-Irone.

Experimental Protocols
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Synthesis of (±)-β-Irone
A common method for synthesizing beta-Irone involves the acid-catalyzed cyclization of

pseudoionone.[10]

Reaction Setup: A solution of pseudoionone in an appropriate organic solvent (e.g., toluene,

methylene chloride) is prepared in a reaction vessel equipped with a stirrer and a cooling

system.[10][11]

Acid Addition: A strong acid, such as sulfuric acid or p-toluenesulfonic acid, is added to the

solution while maintaining a low temperature to control the reaction rate.[11]

Reaction Monitoring: The progress of the reaction is monitored by techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

Workup: The reaction mixture is neutralized with a base (e.g., sodium bicarbonate solution)

and extracted with an organic solvent. The organic layer is then washed, dried, and the

solvent is removed under reduced pressure.

Purification: The resulting crude product, a mixture of irone isomers, is purified by fractional

distillation under reduced pressure to isolate beta-Irone.[2][11]

Analytical Methods
The analysis and characterization of beta-Irone are typically performed using chromatographic

and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for separating

and identifying volatile compounds like beta-Irone in complex mixtures, such as essential

oils.[12] The retention time in the GC column and the mass spectrum provide definitive

identification and quantification when compared to a reference standard.[12]

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can also be

employed for the analysis of beta-Irone.[13] A suitable mobile phase, such as a mixture of

acetonitrile and water with an acid modifier, is used to achieve separation on a C18 or other

appropriate column.[13]
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Analytical Workflow for beta-Irone
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Caption: Typical analytical workflow for the characterization of beta-Irone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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